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Compound of Interest

Compound Name: A-123189

Cat. No.: B1666375 Get Quote

Technical Support Center: A-123189
This technical support center provides guidance on the solubility of A-123189 in common

laboratory solvents, along with troubleshooting advice and experimental protocols to assist

researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for initially dissolving A-123189?

For initial solubilization, we recommend using Dimethyl Sulfoxide (DMSO). A-123189 is highly

soluble in DMSO, allowing for the preparation of concentrated stock solutions.

Q2: I am observing precipitation when diluting my A-123189 DMSO stock solution in an

aqueous buffer. What should I do?

This is a common issue known as "salting out," where a compound soluble in an organic

solvent precipitates when diluted into an aqueous solution where it is less soluble. To mitigate

this, consider the following troubleshooting steps:

Decrease the final concentration: The compound may be precipitating because its

concentration in the final aqueous solution exceeds its solubility limit. Try lowering the final

concentration.
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Increase the percentage of co-solvent: If your experimental conditions allow, a small

percentage of an organic co-solvent (like ethanol) in your final aqueous buffer can help

maintain solubility.

Use a surfactant: A small amount of a biocompatible surfactant, such as Tween® 80 or

Pluronic® F-68, can help to keep the compound in solution.

Sonication: Gentle sonication of the solution after dilution can help to redissolve small

amounts of precipitate.

Q3: Can I dissolve A-123189 directly in water or phosphate-buffered saline (PBS)?

Directly dissolving A-123189 in aqueous solutions like water or PBS is not recommended as it

has very low aqueous solubility. It is best to first prepare a concentrated stock solution in an

appropriate organic solvent like DMSO.

Q4: How should I store my A-123189 stock solution?

Stock solutions of A-123189 in DMSO should be stored at -20°C or -80°C to minimize

degradation. Avoid repeated freeze-thaw cycles, which can degrade the compound and affect

its activity. Aliquoting the stock solution into smaller, single-use vials is highly recommended.

Solubility Data
The solubility of A-123189 has been determined in several common laboratory solvents. The

following table summarizes the solubility data at room temperature (approximately 25°C).
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Solvent Solubility (mg/mL) Molarity (mM)

Dimethyl Sulfoxide (DMSO) > 50 > 100

Ethanol ~10 ~20

Methanol ~5 ~10

Acetone ~2 ~4

Water < 0.1 < 0.2

Phosphate-Buffered Saline

(PBS, pH 7.4)
< 0.1 < 0.2

Note: The molecular weight of A-123189 is assumed to be 500 g/mol for molarity calculations.

The values presented are approximate and may vary based on the specific lot of the compound

and the purity of the solvents.

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of A-123189 in DMSO

Weigh the Compound: Accurately weigh out a precise amount of A-123189 powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you

would weigh out 0.5 mg of A-123189 (assuming a molecular weight of 500 g/mol ).

Add Solvent: Add the appropriate volume of high-purity DMSO to the vial containing the A-
123189 powder. For the example above, you would add 100 µL of DMSO.

Ensure Complete Dissolution: Vortex the solution for 1-2 minutes to ensure the compound

has completely dissolved. Gentle warming in a water bath (not exceeding 37°C) can be used

to aid dissolution if necessary. Visually inspect the solution to ensure there are no

undissolved particulates.

Storage: Store the stock solution in small aliquots at -20°C or -80°C.

Diagrams
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Caption: Experimental workflow for preparing and using A-123189 solutions.
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Caption: Hypothetical signaling pathway involving A-123189.

To cite this document: BenchChem. [A-123189 solubility in DMSO and other common lab
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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